Cas no 54378-03-9 (1,6-bis-(3-chloro-propionylamino)-hexane)
54378-03-9 structure
Product Name:1,6-bis-(3-chloro-propionylamino)-hexane
CAS No:54378-03-9
MF:C12H22Cl2N2O2
MW:297.221281528473
CID:1588704
PubChem ID:246208
Update Time:2025-04-21
1,6-bis-(3-chloro-propionylamino)-hexane Chemical and Physical Properties
Names and Identifiers
-
- 1,6-bis-(3-chloro-propionylamino)-hexane
- 1,6-Bis-(3-chlor-propionylamino)-hexan
- 1,6-Bis-(3-chlor-propionylamino)-hexan;
- DTXSID80969484
- NSC58853
- 54378-03-9
- STK396639
- NSC-58853
- SCHEMBL5522019
- N,N'-(Hexane-1,6-diyl)bis(3-chloropropanimidic acid)
- AKOS003876482
- N,N'-hexane-1,6-diylbis(3-chloropropanamide)
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- Inchi: 1S/C12H22Cl2N2O2/c13-7-5-11(17)15-9-3-1-2-4-10-16-12(18)6-8-14/h1-10H2,(H,15,17)(H,16,18)
- InChI Key: KYRIMKLUBAFBLV-UHFFFAOYSA-N
- SMILES: ClCCC(NCCCCCCNC(CCCl)=O)=O
Computed Properties
- Exact Mass: 296.10600
- Monoisotopic Mass: 296.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 11
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- Density: 1.137
- Boiling Point: 541.6°C at 760 mmHg
- Flash Point: 281.4°C
- Refractive Index: 1.482
- PSA: 58.20000
- LogP: 2.81880
1,6-bis-(3-chloro-propionylamino)-hexane Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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